Confertiflorin
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Overview
Description
Confertiflorin is a sesquiterpene lactone.
Scientific Research Applications
Hepatoprotective Effects
Confertiflorin, a flavonoid glycoside, has been explored for its hepatoprotective properties. A study by (Zhao et al., 2017) demonstrated that nicotiflorin, a component of this compound, offers protective effects against acute liver injury induced by Concanavalin A and d-Galactosamine in mice. This suggests its potential as a hepatoprotective agent.
Neuroprotective Effects
This compound also shows promise in neuroprotection. (Li et al., 2006) found that nicotiflorin reduced cerebral ischemic damage and enhanced endothelial nitric oxide synthase in rat models. Similarly, (Huang et al., 2007) observed protective effects of nicotiflorin in reducing memory dysfunction and oxidative stress in rats with multi-infarct dementia.
Fluorine Chemistry in Biological Systems
Exploring the broader applications of fluorinated compounds, like this compound, (Hu et al., 2009), (Hollingworth & Gouverneur, 2012), and (Singh & Shreeve, 2004) have highlighted the importance of fluorine atoms in life science applications. These studies reflect the significant role of fluorinated molecules in drug screening, molecular imaging, and the development of pharmaceuticals and agrochemicals.
Fluorinated Compounds in Imaging and Therapeutics
The unique properties of fluorinated compounds are leveraged in various applications including imaging and therapeutics. (Ahrens & Zhong, 2013) and (Chen et al., 2013) discuss the use of fluorine-19 MRI for cell tracking and biological studies, showcasing the potential of fluorinated probes in medical and biological research.
Environmental and Health Considerations
While exploring the applications of fluorinated compounds like this compound, it's crucial to consider their environmental and health impacts. (Zhang et al., 2021) and (Lewandowski et al., 2006) discuss the dual nature of these compounds, highlighting their beneficial applications in imaging and therapeutics, while also noting the environmental risks associated with certain highly fluorinated compounds.
Properties
CAS No. |
17066-70-5 |
---|---|
Molecular Formula |
C17H22O5 |
Molecular Weight |
306.4 g/mol |
IUPAC Name |
[(3aR,4S,6S,6aS,9aR,9bR)-6,9a-dimethyl-3-methylidene-2,9-dioxo-3a,4,5,6,6a,7,8,9b-octahydroazuleno[4,5-b]furan-4-yl] acetate |
InChI |
InChI=1S/C17H22O5/c1-8-7-12(21-10(3)18)14-9(2)16(20)22-15(14)17(4)11(8)5-6-13(17)19/h8,11-12,14-15H,2,5-7H2,1,3-4H3/t8-,11-,12-,14+,15+,17-/m0/s1 |
InChI Key |
VWBKXLDATRBPOE-VICSMPQUSA-N |
Isomeric SMILES |
C[C@H]1C[C@@H]([C@@H]2[C@H]([C@]3([C@H]1CCC3=O)C)OC(=O)C2=C)OC(=O)C |
SMILES |
CC1CC(C2C(C3(C1CCC3=O)C)OC(=O)C2=C)OC(=O)C |
Canonical SMILES |
CC1CC(C2C(C3(C1CCC3=O)C)OC(=O)C2=C)OC(=O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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